Cas no 2172356-79-3 (5-(pentan-2-ylsulfanyl)methylfuran-2-carboxylic acid)

• Product Name: 5-(pentan-2-ylsulfanyl)methylfuran-2-carboxylic acid
• CAS No: 2172356-79-3
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 5777814
• PubChem ID: 165508912
• Update Time: 2025-05-23

5-(pentan-2-ylsulfanyl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172356-79-3
• EN300-1277601
• 5-[(pentan-2-ylsulfanyl)methyl]furan-2-carboxylic acid
• 5-(pentan-2-ylsulfanyl)methylfuran-2-carboxylic acid

• Inchi： 1S/C11H16O3S/c1-3-4-8(2)15-7-9-5-6-10(14-9)11(12)13/h5-6,8H,3-4,7H2,1-2H3,(H,12,13)
• InChI Key： ZIODTHZCYWQJFS-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=O)O)O1)C(C)CCC

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-(pentan-2-ylsulfanyl)methylfuran-2-carboxylic acid

5-(Pentan-2-ylsulfanyl)methylfuran-2-carboxylic Acid: A Comprehensive Overview

5-(Pentan-2-ylsulfanyl)methylfuran-2-carboxylic acid, identified by the CAS number 2172356-79-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 5-(pentan-2-ylsulfanyl)methylfuran-2-carboxylic acid consists of a furan ring substituted with a pentan-2-ylsulfanyl group and a carboxylic acid moiety. This configuration imparts distinctive chemical properties, including enhanced solubility and bioavailability. Researchers have explored its ability to interact with various biological targets, such as enzymes and receptors, which underscores its potential as a lead compound in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(pentan-2-ylsulfanyl)methylfuran-2-carboxylic acid. Utilizing methodologies such as Suzuki coupling and Stille cross-coupling reactions, chemists have developed scalable routes to produce this compound with high purity. These synthetic strategies not only facilitate research but also pave the way for large-scale production if required for commercial applications.

In terms of biological activity, 5-(pentan-2-ylsulfanyl)methylfuran-2-carboxylic acid has demonstrated promising results in preclinical studies. It has been shown to exhibit anti-inflammatory and antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. Furthermore, studies have indicated its potential as an anticancer agent, with selective cytotoxicity against cancer cell lines while sparing normal cells.

The unique combination of structural features in 5-(pentan-2-ylsulfanyl)methylfuran-2-carboxylic acid makes it an attractive candidate for further exploration in the realm of medicinal chemistry. Its sulfur-containing group contributes to its stability and reactivity, while the furan ring provides a platform for further functionalization. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy in vivo.

In conclusion, 5-(pentan-2-ylsulfanyl)methylfuran-2-carboxylic acid, with its distinctive chemical structure and promising biological profile, represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. As research progresses, this compound holds the potential to contribute significantly to the development of novel drugs targeting inflammatory diseases, oxidative stress-related conditions, and cancer.